Cas no 1160256-75-6 (2-(1,3-Benzodioxol-5-YL)-7-chloro-8-methylquinoline-4-carbonyl chloride)

• Product Name: 2-(1,3-Benzodioxol-5-YL)-7-chloro-8-methylquinoline-4-carbonyl chloride
• CAS No: 1160256-75-6
• MF: C₁₈H₁₁Cl₂NO₃
• MW: 360.190842866898
• MDL: MFCD03422888
• CID: 4682345
• Update Time: 2025-06-26

2-(1,3-Benzodioxol-5-YL)-7-chloro-8-methylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-BENZODIOXOL-5-YL)-7-CHLORO-8-METHYLQUINOLINE-4-CARBONYL CHLORIDE
• 2-(Benzo[d][1,3]dioxol-5-yl)-7-chloro-8-methylquinoline-4-carbonyl chloride
• BBL014797
• STL197206
• R7583
• 4-quinolinecarbonyl chloride, 2-(1,3-benzodioxol-5-yl)-7-chloro-8-methyl-
• 2-(2H-1,3-benzodioxol-5-yl)-7-chloro-8-methylquinoline-4-carbonyl chloride
• 2-(1,3-Benzodioxol-5-YL)-7-chloro-8-methylquinoline-4-carbonyl chloride

• MDL： MFCD03422888
• Inchi： 1S/C18H11Cl2NO3/c1-9-13(19)4-3-11-12(18(20)22)7-14(21-17(9)11)10-2-5-15-16(6-10)24-8-23-15/h2-7H,8H2,1H3
• InChI Key： RMUXKQCTXWKWRW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(=O)Cl)C=C(C3=CC=C4C(=C3)OCO4)N=C2C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 491
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-(1,3-Benzodioxol-5-YL)-7-chloro-8-methylquinoline-4-carbonyl chloride

Introduction to 2-(1,3-Benzodioxol-5-YL)-7-chloro-8-methylquinoline-4-carbonyl chloride (CAS No. 1160256-75-6)

2-(1,3-Benzodioxol-5-YL)-7-chloro-8-methylquinoline-4-carbonyl chloride (CAS No. 1160256-75-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a quinoline core, a chloro substituent, a methyl group, and a benzodioxole moiety. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various applications in drug discovery and development.

The quinoline scaffold is a well-known privileged structure in medicinal chemistry due to its diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The presence of the chloro substituent at the 7-position and the methyl group at the 8-position can significantly influence the compound's pharmacological profile. Additionally, the benzodioxole moiety at the 5-position adds further complexity and potential for specific interactions with biological targets.

Recent studies have explored the potential of 2-(1,3-Benzodioxol-5-YL)-7-chloro-8-methylquinoline-4-carbonyl chloride as a lead compound for developing novel therapeutic agents. One notable area of research is its use as an intermediate in the synthesis of targeted drugs. For instance, researchers have investigated its role in the development of inhibitors for specific enzymes involved in cancer progression and other diseases. The compound's ability to form stable covalent bonds with target proteins makes it particularly useful in this context.

In a study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of 2-(1,3-Benzodioxol-5-YL)-7-chloro-8-methylquinoline-4-carbonyl chloride exhibited potent inhibitory activity against a key enzyme implicated in tumor growth. The researchers used computational methods to predict binding modes and validate their findings through in vitro assays. The results indicated that these derivatives could effectively disrupt the enzyme's function, suggesting their potential as lead compounds for further optimization.

Beyond its applications in cancer research, 2-(1,3-Benzodioxol-5-YL)-7-chloro-8-methylquinoline-4-carbonyl chloride has also shown promise in other therapeutic areas. For example, studies have explored its potential as an antiviral agent against certain RNA viruses. The compound's ability to interfere with viral replication processes makes it an attractive candidate for developing new antiviral drugs. Preliminary data from these studies suggest that it could be effective against a range of viral pathogens, including those responsible for respiratory infections.

The synthesis of 2-(1,3-Benzodioxol-5-YL)-7-chloro-8-methylquinoline-4-carbonyl chloride involves several steps that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate quinoline derivatives with benzodioxole-containing reagents followed by chlorination and methylation steps. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes and improve efficiency.

In terms of safety and handling, it is important to note that while 2-(1,3-Benzodioxol-5-YL)-7-chloro-8-methylquinoline-4-carbonyl chloride is not classified as a hazardous material or controlled substance, proper precautions should always be taken when working with any chemical compound in a laboratory setting. This includes wearing appropriate personal protective equipment (PPE) and following established safety protocols to minimize exposure risks.

The future prospects for 2-(1,3-Benzodioxol-5-YL)-7-chloro-8-methylquinoline-4-carbonyl chloride are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As more data becomes available from preclinical studies and clinical trials, it is likely that this molecule will play an increasingly important role in the development of innovative treatments for various diseases.